Cas no 1339768-51-2 (1-[3-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethan-1-one)

• Product Name: 1-[3-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethan-1-one
• CAS No: 1339768-51-2
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 5739912
• PubChem ID: 63962215
• Update Time: 2025-05-23

1-[3-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethan-1-one
• 1339768-51-2
• AKOS013277936
• EN300-745621
• Ethanone, 1-[3-(1-methyl-1H-pyrazol-5-yl)phenyl]-

• Inchi： 1S/C12H12N2O/c1-9(15)10-4-3-5-11(8-10)12-6-7-13-14(12)2/h3-8H,1-2H3
• InChI Key： VYEOHFGVLUVMNZ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CC(=C1)C1=CC=NN1C

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 369.8±25.0 °C(Predicted)
• pka: 1.74±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-[3-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethan-1-one

Introduction to 1-[3-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethan-1-one (CAS No. 1339768-51-2)

1-[3-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethan-1-one, also known by its CAS number CAS No. 1339768-51-2, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a pyrazole ring substituted with a methyl group at position 5, which is further connected to a phenyl group via a methylene bridge. This unique architecture contributes to its intriguing chemical properties and biological functions.

The synthesis of 1-[3-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethan-1-one involves a series of well-established organic reactions, including nucleophilic aromatic substitution and condensation reactions. Recent advancements in catalytic methods have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes. Its structural versatility allows for further functionalization, which can potentially enhance its bioavailability and therapeutic efficacy.

One of the most compelling aspects of this compound is its demonstrated antimicrobial activity. Studies have shown that pyrazole derivatives, including this compound, exhibit potent inhibitory effects against various bacterial and fungal pathogens. This property makes them promising candidates for the development of novel antimicrobial agents, particularly in light of the increasing resistance of pathogens to conventional antibiotics. Furthermore, research into the mechanism of action has revealed that these compounds may interfere with essential cellular processes such as DNA replication and protein synthesis, providing insights into their potential therapeutic applications.

In addition to its antimicrobial properties, 1-[3-(1-Methyl-1H-pyrazol-5-y)phenyl]ethan-one has also been investigated for its potential anti-inflammatory and antioxidant activities. These findings underscore its broad spectrum of biological effects, which could be harnessed for the treatment of inflammatory diseases and oxidative stress-related conditions. Recent studies have employed advanced computational techniques, such as molecular docking and dynamic simulations, to better understand the interactions between this compound and its target biomolecules. These computational approaches have provided valuable insights into its binding affinities and selectivity profiles.

The pharmacokinetic properties of this compound are another area of active research interest. Understanding its absorption, distribution, metabolism, and excretion (ADME) characteristics is crucial for evaluating its suitability as a drug candidate. Preclinical studies have indicated that this compound exhibits moderate bioavailability and favorable pharmacokinetic profiles in animal models, suggesting its potential for further development into a therapeutic agent.

In conclusion, CAS No. 876844) is a remarkable compound with a wealth of chemical and biological attributes that make it an attractive target for scientific exploration and drug discovery efforts.